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Compound of Interest

Compound Name: Diheptyl phthalate-d4

Cat. No.: B568791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for

Diheptyl phthalate-d4. Due to the limited availability of a complete Safety Data Sheet (SDS)

for the deuterated form, this guide leverages data from the non-deuterated Di-n-heptyl

phthalate, alongside specific research findings for the d4 variant. All information is presented to

support risk assessment and safe handling in a research and development setting.

Section 1: Chemical and Physical Properties
The fundamental physical and chemical properties of Diheptyl phthalate-d4 and its non-

deuterated counterpart are summarized below. These values are essential for understanding

the substance's behavior under various laboratory conditions.
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Property Diheptyl phthalate-d4 Di-n-heptyl phthalate

CAS Number 358731-41-6 3648-21-3[1]

Molecular Formula C₂₂H₃₀D₄O₄[2] C₂₂H₃₄O₄[1]

Molecular Weight 366.53 g/mol [2] 362.51 g/mol

Appearance Neat/Light yellow liquid[1][2] Light yellow liquid[1]

Boiling Point No data available
194 - 196 °C (381.2 - 384.8 °F)

[1]

Melting Point No data available No data available[1]

Flash Point No data available No information available[1]

Solubility No data available No information available[1]

Synonyms

1,2-Benzene-3,4,5,6-d4-

dicarboxylic acid, diheptyl

ester; Phthalic Acid, Bis-heptyl

Ester D4[2]

Phthalic acid di-n-heptyl

ester[1]

Section 2: Toxicological Data and Hazard
Identification
Toxicological information is critical for assessing potential health risks. The following table

summarizes the known hazards associated with Di-n-heptyl phthalate, which should be

considered as potential risks for the d4 variant in the absence of specific data.
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Hazard Type Finding for Di-n-heptyl phthalate

Acute Toxicity No data available

Skin Corrosion/Irritation May cause mild skin irritation.[3]

Eye Damage/Irritation May cause slight or mild eye irritation.[3]

Ingestion
Harmful if swallowed. May cause digestive tract

irritation.[3]

Carcinogenicity

No component is identified as a probable,

possible, or confirmed human carcinogen by

IARC.

Specific Target Organ Toxicity No data available

Section 3: Signaling Pathway Activation
Research has shown that isotope-labelled Di-n-heptyl phthalate is an activator of the Nrf2-

mediated antioxidant response. This pathway is a critical cellular defense mechanism against

oxidative stress.

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of cellular

resistance to oxidants. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1, which

facilitates its degradation. Upon exposure to oxidative stress, such as that induced by Diheptyl
phthalate-d4, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, it

binds to the Antioxidant Response Element (ARE) in the promoter regions of various

antioxidant genes, leading to their transcription. This results in the production of protective

enzymes and proteins.
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Nrf2-Mediated Antioxidant Response Pathway

Section 4: Experimental Protocols
While detailed, step-by-step protocols for Diheptyl phthalate-d4 are not publicly available, the

methodologies can be inferred from studies on the non-deuterated form.

26-Week Oral Toxicity Study in Rats (Adapted from
Fukushima et al., 2014)

Objective: To evaluate the long-term oral toxicity of diheptyl phthalate.

Animal Model: Male F344 rats.

Administration: The test substance was administered daily via gavage.

Dosage Groups: Typically includes a control group (vehicle only) and multiple dose groups

(e.g., low, mid, high dose).

Duration: 26 weeks.

Parameters Monitored:

Body weight and food/water consumption.

Hematology and serum biochemistry at specified intervals.

Organ weights at necropsy.

Histopathological examination of major organs and tissues.

Key Endpoints: Assessment of pre-neoplastic lesions, cell proliferation markers (e.g.,

PCNA), and organ-specific toxicity.
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General Workflow for an Oral Toxicity Study
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Section 5: Safe Handling and Emergency
Procedures
Based on the SDS for Di-n-heptyl phthalate, the following handling and safety precautions are

recommended.

Procedure Recommendation

Handling

Avoid contact with skin and eyes. Do not

breathe mist/vapors/spray. Use in a well-

ventilated area.[1]

Storage

Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed. Store away from

strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and clothing to

prevent skin exposure.[1]

First Aid: Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

First Aid: Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[1]

First Aid: Inhalation
Remove from exposure, lie down. Move to fresh

air.[1]

First Aid: Ingestion
Clean mouth with water. Get medical attention.

[1]

Fire Fighting
Use water spray, carbon dioxide (CO₂), dry

chemical, or chemical foam.[1]

Spill Response
Soak up with inert absorbent material. Keep in

suitable, closed containers for disposal.[1]
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Section 6: Conclusion
The safety profile of Diheptyl phthalate-d4 can be reasonably inferred from its non-deuterated

analogue, Di-n-heptyl phthalate. The primary known biological activity of the deuterated form is

the activation of the Nrf2-mediated antioxidant response, indicating its potential to induce

oxidative stress. Standard laboratory safety precautions for handling phthalate esters should be

strictly followed. Further research is needed to fully characterize the specific toxicological

properties of the deuterated compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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